Cas no 88784-93-4 ((1S,2S)-1-Amino-1-phenylpropan-2-ol hydrochloride)

• Product Name: (1S,2S)-1-Amino-1-phenylpropan-2-ol hydrochloride
• CAS No: 88784-93-4
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD31805639
• CID: 5041741
• PubChem ID: 129053394
• Update Time: 2026-02-28

(1S,2S)-1-Amino-1-phenylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-Amino-1-phenylpropan-2-ol hydrochloride
• 88784-93-4
• MFCD31805639
• (1S,2S)-1-amino-1-phenylpropan-2-ol;hydrochloride
• SCHEMBL18765989
• (1S,2S)-1-Amino-1-phenylpropan-2-ol HCl
• (1S,2S)-1-Amino-1-phenylpropan-2-olhydrochloride
• WS-00085
• AKOS040767048
• Benzeneethanol, b-amino-a-methyl-, hydrochloride, [S-(R*,R*)]-
• CS-0162779
• N16817
• (1S,2S)-1-amino-1-phenyl-propan-2-ol;hydrochloride

• MDL： MFCD31805639
• Inchi： 1S/C9H13NO.ClH/c1-7(11)9(10)8-5-3-2-4-6-8;/h2-7,9,11H,10H2,1H3;1H/t7-,9+;/m0./s1
• InChI Key： VIOJYFJDMKDXOT-DKXTVVGFSA-N
• SMILES： Cl.O[C@@H](C)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2